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Compound of Interest

Compound Name: Trimethylolmelamine

Cat. No.: B15548211

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the properties, synthesis, and
applications of Trimethylolmelamine (CAS No. 1017-56-7). Trimethylolmelamine is a key
industrial chemical, primarily utilized as a crosslinking agent in the textile and coatings
industries. Its ability to form stable, crosslinked networks imparts desirable properties such as
durability, wrinkle resistance, and chemical resistance to various materials. This document
details its chemical and physical characteristics, provides an experimental protocol for its
synthesis, and elucidates its mechanism of action as a crosslinking agent. Furthermore, it
includes a summary of its analytical characterization and addresses the current understanding
of its biological activity.

Chemical and Physical Properties

Trimethylolmelamine, systematically named [[4,6-bis(hydroxymethylamino)-1,3,5-triazin-2-
yllamino]methanol, is a derivative of melamine characterized by the presence of three
hydroxymethyl groups attached to the amino groups of the triazine ring.[1] This structure is key
to its function as a crosslinking agent.
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Property Value Reference
CAS Number 1017-56-7 [1]
Molecular Formula CéH12N60s3 [1]
Molecular Weight 216.20 g/mol [1]
[[416-
IUPAC Name bis(hydroxymethylamino)-1,3,5  [1]
-triazin-2-ylJamino]methanol
C(NC1=NC(=NC(=N1)NCO)N
SMILES [1]
CO)O
White crystalline powder or
Appearance
granules
Solubility Soluble in water
Melting Point Decomposes before melting
Synthesis

The synthesis of trimethylolmelamine is typically achieved through the controlled reaction of

melamine with formaldehyde in an aqueous solution under alkaline conditions.[2][3] The

reaction involves the nucleophilic addition of the amino groups of melamine to the carbonyl

carbon of formaldehyde.

Experimental Protocol: Synthesis of

Trimethylolmelamine

This protocol is adapted from established industrial processes.[2][3]

Materials:

e Melamine

e Formaldehyde solution (37-40% in water)

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylolmelamine
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylolmelamine
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylolmelamine
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylolmelamine
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylolmelamine
https://www.benchchem.com/product/b15548211?utm_src=pdf-body
https://www.semanticscholar.org/paper/Preparation-method-of-trimethylol-melamine-%E7%8E%8B%E6%96%87%E6%AD%A6-%E8%83%A1%E5%8A%B2%E6%9D%BE/4c0208a38358baa01d8e18ce0cee0f9358b61f42
https://patents.google.com/patent/CN105968061A/en
https://www.benchchem.com/product/b15548211?utm_src=pdf-body
https://www.semanticscholar.org/paper/Preparation-method-of-trimethylol-melamine-%E7%8E%8B%E6%96%87%E6%AD%A6-%E8%83%A1%E5%8A%B2%E6%9D%BE/4c0208a38358baa01d8e18ce0cee0f9358b61f42
https://patents.google.com/patent/CN105968061A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Sodium hydroxide (or other suitable base)
o Water
Procedure:

o Reaction Setup: In a reaction vessel equipped with a stirrer, thermometer, and reflux
condenser, charge the formaldehyde solution and water. The molar ratio of melamine to
formaldehyde is typically maintained between 1:2.5 and 1:3.5.[2][3]

e pH Adjustment: Adjust the pH of the solution to a range of 8.0-10.0 using a suitable base,
such as sodium hydroxide. This is crucial for controlling the reaction rate and preventing
unwanted side reactions.

» Addition of Melamine: Gradually add melamine to the stirred formaldehyde solution at a
controlled temperature, typically between 40-60 °C.

e Reaction: Once the melamine is completely dissolved, heat the reaction mixture to 70-80 °C
and maintain this temperature for 1-3 hours. The progress of the reaction can be monitored
by measuring the amount of free formaldehyde.

e Cooling and Crystallization: After the desired degree of methylolation is achieved, cool the
reaction mixture to induce crystallization of the trimethylolmelamine product.

« Isolation and Purification: The crystalline product is isolated by filtration or centrifugation. The
collected solid is then washed with water to remove unreacted starting materials and other
impurities.

e Drying: The purified trimethylolmelamine is dried under vacuum at a low temperature to
yield a stable, white crystalline powder.
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Formaldehyde Solution

Synthesis
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7080 °C, 1-3h
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Synthesis Workflow of Trimethyloimelamine.

Uses and Mechanism of Action

The primary application of trimethylolmelamine is as a crosslinking agent, which stems from
the reactivity of its three hydroxymethyl (-CH20OH) groups. These groups can react with
molecules containing active hydrogen atoms, such as hydroxyl (-OH), carboxyl (-COOH), and
amide (-CONH:2) groups, to form stable ether or ester linkages. This reaction results in the
formation of a three-dimensional network, which imparts enhanced mechanical strength,
durability, and resistance to heat and chemicals.

Textile Finishing

In the textile industry, trimethylolmelamine is a key component of wrinkle-resistant and
durable press finishes for cellulosic fabrics like cotton. The hydroxymethyl groups of
trimethylolmelamine react with the hydroxyl groups of the cellulose polymer chains under
heat and acidic catalysis. This crosslinking prevents the cellulose chains from slipping past one
another, thereby reducing wrinkling and improving dimensional stability.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15548211?utm_src=pdf-body-img
https://www.benchchem.com/product/b15548211?utm_src=pdf-body
https://www.benchchem.com/product/b15548211?utm_src=pdf-body
https://www.benchchem.com/product/b15548211?utm_src=pdf-body
https://www.benchchem.com/product/b15548211?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Crosslinking Reaction
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Crosslinking Mechanism with Cellulose.

Industrial Coatings

In the formulation of industrial coatings, such as those used for automotive and appliance
finishes, trimethylolmelamine serves as a crosslinker for polyester, alkyd, and acrylic resins
that possess hydroxyl or carboxyl functional groups. The curing process, typically initiated by
heat, involves the reaction between the hydroxymethyl groups of trimethylolmelamine and the
functional groups of the resin. This results in a hard, durable, and chemically resistant film. The
degree of crosslinking can be controlled by adjusting the formulation and curing conditions to
achieve the desired coating properties.

Analytical Characterization

The characterization of trimethylolmelamine is essential for quality control and research
purposes. The following techniques are commonly employed:
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Technique Expected Observations

Characteristic absorption bands for O-H
stretching (broad, ~3300 cm~1), N-H stretching

Fourier-Transform Infrared (FT-IR) _
(~3400-3200 cm™1), C-H stretching (~2900

Spectroscopy ] o ,
cm~1), C=N stretching of the triazine ring (~1550
cm~1), and C-O stretching (~1050 cm~1).
The mass spectrum is expected to show a
molecular ion peak [M]*. Fragmentation may
Mass Spectrometry (MS) involve the loss of hydroxymethyl groups (-

CH20H), water (H20), and fragmentation of the

triazine ring.

1H NMR: Signals corresponding to the protons

] of the hydroxymethyl groups (-CH20H) and the
Nuclear Magnetic Resonance (NMR) ]
amino groups (-NH-). 13C NMR: Resonances for

Spectrosco
P Py the carbons of the triazine ring and the

hydroxymethyl groups.

Biological Activity and Signaling Pathways

Currently, there is a lack of significant scientific literature detailing specific biological signaling
pathways directly modulated by trimethylolmelamine. Its primary applications are in industrial
material science, and it is not typically studied in the context of drug development for its
biological activity. Research on melamine and its derivatives has largely focused on their
industrial applications and, in some cases, their toxicity at high concentrations. Professionals in
drug development should be aware that while it is referred to as a "bioactive chemical" in some
commercial contexts, this term is used broadly and does not imply therapeutic activity or a well-
characterized interaction with biological pathways in a pharmacological sense.

Conclusion

Trimethylolmelamine (CAS 1017-56-7) is a versatile industrial chemical with well-established
applications as a crosslinking agent. Its synthesis from readily available starting materials and
the reactivity of its hydroxymethyl groups make it a valuable component in the formulation of
high-performance textiles and coatings. While its industrial properties are well-documented,
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further research into its potential biological interactions, if any, remains an open area. This
guide provides a foundational understanding of trimethylolmelamine for researchers and
scientists in relevant fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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